Cas no 1251549-68-4 (N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine)

• Product Name: N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine
• CAS No: 1251549-68-4
• MF: C₁₂H₁₄F₃N₃OS
• MW: 305.319271564484
• CID: 4565018
• Update Time: 2025-06-08

N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-N2-(6-(trifluoromethoxy)benzo[d]thiazol-2-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1,N1-dimethyl-N2-[6-(trifluoromethoxy)-2-benzothiazolyl]-
• N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine

• Inchi： 1S/C12H14F3N3OS/c1-18(2)6-5-16-11-17-9-4-3-8(7-10(9)20-11)19-12(13,14)15/h3-4,7H,5-6H2,1-2H3,(H,16,17)
• InChI Key： SBOQADOKVTVSGX-UHFFFAOYSA-N
• SMILES： C(N(C)C)CNC1=NC2=CC=C(OC(F)(F)F)C=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine

N-[2-(Dimethylamino)ethyl]-6-(Trifluoromethoxy)-1,3-benzothiazol-2-amine (CAS No. 1251549-68-4): A Comprehensive Overview

N-[2-(Dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine (CAS No. 1251549-68-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The structure of N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine is characterized by a benzothiazole core, a dimethylaminoethyl substituent, and a trifluoromethoxy group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzothiazole ring is a heterocyclic structure that provides rigidity and planarity, which are important for binding to biological targets. The dimethylaminoethyl substituent introduces a basic nitrogen atom, which can participate in hydrogen bonding and electrostatic interactions with target proteins. The trifluoromethoxy group adds lipophilicity and can influence the pharmacokinetic properties of the compound.

Recent research has focused on the potential therapeutic applications of N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its antitumor properties, N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine has also been investigated for its antimicrobial activity. A study in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine have been studied to optimize its therapeutic potential. Research has shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for systemic administration. However, further studies are needed to fully understand its metabolism and excretion pathways in vivo.

From a synthetic perspective, N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine can be synthesized through a multi-step process involving the formation of the benzothiazole core followed by functionalization with the dimethylaminoethyl and trifluoromethoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. One common approach involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone to form the benzothiazole ring, followed by substitution reactions to introduce the desired functional groups.

Despite its promising biological activities, N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine is still in the early stages of development as a therapeutic agent. Preclinical studies are ongoing to evaluate its safety and efficacy in animal models. These studies will provide crucial data for advancing the compound into clinical trials.

In conclusion, N-[2-(dimethylamino)ethyl]-6-(trifluoromethoxy)-1,3-benzothiazol-2-amine (CAS No. 1251549-68-4) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for potential therapeutic applications.